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Compound of Interest

Compound Name: Hirudonucleodisulfide B

cat. No.: B12401173

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hirudonucleodisulfide B is a heterocyclic compound isolated from the medicinal leech,
Whitmania pigra. While research on the specific biological activities and mechanisms of action
of Hirudonucleodisulfide B is limited in publicly accessible scientific literature, its chemical
structure and properties have been characterized. This technical guide provides a
comprehensive summary of the available information on Hirudonucleodisulfide B, including
its chemical identity and properties. Due to the scarcity of specific experimental data for this
compound, this document also presents a generalized experimental workflow for the isolation
and screening of analogous natural products.

Chemical Identity and Properties

The IUPAC name for Hirudonucleodisulfide B is 7-(1,2-dihydroxyethyl)-6-methylsulfanyl-1H-
thieno[3,2-g]pteridine-2,4-dione[1]. Its chemical structure and key properties are summarized in

the tables below.
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Identifier Value

7-(1,2-dihydroxyethyl)-6-methylsulfanyl-1H-

UPAC Name thieno[3,2-g]pteridine-2,4-dione[1]
Molecular Formula C11H10N404S2[1]
CAS Number 1072789-38-8[1]
PubChem CID 42614050[1]
Computed Property Value

Molecular Weight 326.35 g/mol
XLogP3 -1.4

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 8

Rotatable Bond Count 3

Exact Mass 326.01434716
Topological Polar Surface Area 178 A2

Heavy Atom Count 21

Biological Activity

Hirudonucleodisulfide B is reported to exhibit moderate anti-anoxic activity. However,
detailed quantitative data from primary scientific literature to substantiate this claim are not
readily available. The source organism, Whitmania pigra, is well-known in traditional medicine
and has been the subject of genomic and proteomic studies.[1][2] The medicinal properties of
Whitmania pigra are generally attributed to a complex mixture of bioactive compounds,
including peptides and proteins with anticoagulant and antithrombotic properties.[3][4]

Experimental Protocols
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Specific experimental protocols for the synthesis, isolation, or biological evaluation of
Hirudonucleodisulfide B are not detailed in the available scientific literature.

Generalized Experimental Workflow: Natural
Product Isolation and Screening

The following diagram illustrates a general workflow that could be employed for the isolation
and initial biological screening of a compound like Hirudonucleodisulfide B from its natural
source, Whitmania pigra.
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A generalized workflow for natural product discovery.
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Signaling Pathways

There is no information available in the scientific literature regarding the specific signaling
pathways modulated by Hirudonucleodisulfide B.

Conclusion

Hirudonucleodisulfide B is a structurally characterized natural product from Whitmania pigra.
While its chemical properties are known, there is a significant gap in the publicly available data
regarding its specific biological activities, mechanism of action, and the signaling pathways it
may influence. The reported anti-anoxic activity warrants further investigation through targeted
pharmacological studies to elucidate its potential therapeutic value. Future research should
focus on the total synthesis of Hirudonucleodisulfide B to enable more extensive biological
evaluation and to confirm its reported activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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